Cas no 110815-43-5 (5-chloro-5-methyl-1,3-diazinane-2,4,6-trione)

• Product Name: 5-chloro-5-methyl-1,3-diazinane-2,4,6-trione
• CAS No: 110815-43-5
• MF: C₅H₅ClN₂O₃
• MW: 176.55780005455
• CID: 2606481
• PubChem ID: 285570
• Update Time: 2025-04-21

5-chloro-5-methyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-chloro-5-methyl-1,3-diazinane-2,4,6-trione
• DTXSID10301353
• NSC142572
• NSC-142572
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-chloro-5-methyl-
• 110815-43-5

• Inchi： 1S/C5H5ClN2O3/c1-5(6)2(9)7-4(11)8-3(5)10/h1H3,(H2,7,8,9,10,11)
• InChI Key： XYKPWCSWSYGMBN-UHFFFAOYSA-N
• SMILES： ClC1(C)C(NC(NC1=O)=O)=O

Computed Properties

• Exact Mass: 175.9988697Da
• Monoisotopic Mass: 175.9988697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.3Ų